3-(2-Nitroethenyl)pyridine
Overview
Description
3-(2-Nitroethenyl)pyridine is a nitrogen-based compound with the molecular formula C7H6N2O2 . It is also known as (E)-3-(2-Nitrovinyl)pyridine . The compound is available in powder form .
Molecular Structure Analysis
The molecular structure of 3-(2-Nitroethenyl)pyridine has been analyzed using methods such as density functional theory (DFT) and Hartree-Fock (HF) methods . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Physical And Chemical Properties Analysis
3-(2-Nitroethenyl)pyridine is a powder with a molecular weight of 186.6 .Scientific Research Applications
Synthesis and Drug Development
- Pyrrolo-imidazo[1,2-a]pyridine Scaffolds : A method for creating 3-phenyl-1H-pyrrolo-imidazo[1,2-a]pyridine backbones was developed, starting with the coupling of N-tosylhydrazones and 2-chloro-3-nitroimidazo[1,2-a]pyridines, leading to 3-nitro-2-(arylvinyl)imidazo[1,2-a]pyridine derivatives. This process is significant for generating diverse molecular libraries with potential pharmaceutical applications, including anticancer activity (Zhang et al., 2019).
Crystallography and Material Science
- X-ray Crystallography of Derivatives : The crystal structure of 3-(p-nitrobenzoyl)-2-oxooxazolo[3,2-a]pyridine, a compound related to 3-(2-nitroethenyl)pyridine, was determined using powder diffraction techniques. This research is vital for understanding the molecular and crystallographic properties of such compounds (Rybakov et al., 2001).
Corrosion Inhibition
- Corrosion Inhibition in Steel : A study on the inhibitive effect of 2-Phenyl-3-nitroso-imidazo[1,2-a]pyridine on steel corrosion in acidic environments showed significant effectiveness. Such compounds derived from 3-(2-nitroethenyl)pyridine could be valuable in preventing corrosion in industrial settings (Bouhrira et al., 2010).
Synthetic Chemistry and Drug Development
- Functionalized 3-(3-Pyridyl)pyrrolidines : The synthesis of highly functionalized 3-(3-pyridyl)pyrrolidines using 3-(2-nitroethenyl)pyridine was reported. These compounds have potential applications in the development of novel pharmaceuticals (Deprez et al., 1991).
Magnetic Properties in Chemistry
- Lanthanide-Radical Complexes : Research on lanthanide-radical complexes with components related to 3-(2-nitroethenyl)pyridine explored their magnetic properties, relevant for applications in materials science and molecular magnetism (Mei et al., 2012).
Safety And Hazards
The compound is classified as a flammable solid. It should be kept away from heat, sparks, open flames, and hot surfaces. Protective gloves, eye protection, and face protection should be worn when handling the compound. In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish it .
Future Directions
While specific future directions for 3-(2-Nitroethenyl)pyridine are not available, there has been significant progress in synthesizing structurally diverse and biologically relevant pyrano [2,3- c ]pyrazole derivatives through the integration of green methodologies . This suggests that similar advancements could be made for 3-(2-Nitroethenyl)pyridine.
properties
IUPAC Name |
3-[(E)-2-nitroethenyl]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2/c10-9(11)5-3-7-2-1-4-8-6-7/h1-6H/b5-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIXBXAXEKNYDHU-HWKANZROSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C=C[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)/C=C/[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Nitroethenyl)pyridine | |
CAS RN |
3156-52-3 |
Source
|
| Record name | 3-(2-Nitroethenyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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